tert-butyl N-(4-chloro-2-methylbutan-2-yl)carbamate
Overview
Description
Tert-butyl N-(4-chloro-2-methylbutan-2-yl)carbamate is a useful research compound. Its molecular formula is C10H20ClNO2 and its molecular weight is 221.7. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl N-(4-chloro-2-methylbutan-2-yl)carbamate can be achieved through a multi-step reaction pathway involving the protection of an amine group, substitution reaction, and deprotection of the carbamate group.", "Starting Materials": [ "tert-butyl carbamate", "4-chloro-2-methyl-2-butanol", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "dichloromethane (DCM)", "diethyl ether", "sodium bicarbonate (NaHCO3)", "magnesium sulfate (MgSO4)" ], "Reaction": [ "Step 1: Protection of the amine group in tert-butyl carbamate with DCC and DMAP in DCM to form tert-butyl N,N'-dicyclohexylcarbamate.", "Step 2: Substitution reaction of tert-butyl N,N'-dicyclohexylcarbamate with 4-chloro-2-methyl-2-butanol in DCM using NaHCO3 as a base to form tert-butyl N-(4-chloro-2-methylbutan-2-yl)carbamate.", "Step 3: Deprotection of the carbamate group in tert-butyl N-(4-chloro-2-methylbutan-2-yl)carbamate with HCl in diethyl ether and drying with MgSO4 to obtain the final product." ] } | |
CAS No. |
860025-99-6 |
Molecular Formula |
C10H20ClNO2 |
Molecular Weight |
221.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
